Cas no 58288-30-5 (n,n,n',n'-tetrabenzylmethanediamine)

• Product Name: n,n,n',n'-tetrabenzylmethanediamine
• CAS No: 58288-30-5
• MF: C₂₉H₃₀N₂
• MW: 406.561907291412
• CID: 948309
• PubChem ID: 5038990
• Update Time: 2025-04-19

n,n,n',n'-tetrabenzylmethanediamine Chemical and Physical Properties

Names and Identifiers

• n,n,n',n'-tetrabenzylmethanediamine
• 410942_ALDRICH
• AC1NN9BU
• AG-G-06167
• bis(dibenzylamino)methane
• Bis-dibenzylamino-methan
• CTK5A8115
• Methylen-bis-dibenzylamin
• N,N,N',N'-tetrabenzylmethylenediamine
• Oprea1_056604
• SureCN1639830
• Tetra-N-benzyl-methylendiamin
• tetra-N-benzyl-methylenediamine
• N,N,N',N'tetrabenzylmethanediamine
• DTXSID40407695
• dibenzyl[(dibenzylamino)methyl]amine
• SCHEMBL1639830
• N,N,N,N-tetrabenzylmethanediamine
• AKOS001589703
• 58288-30-5
• MFCD00192464

• Inchi： 1S/C29H30N2/c1-5-13-26(14-6-1)21-30(22-27-15-7-2-8-16-27)25-31(23-28-17-9-3-10-18-28)24-29-19-11-4-12-20-29/h1-20H,21-25H2
• InChI Key： WVFBFEWKWKPZOV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)CN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 406.2411
• Monoisotopic Mass: 406.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 97-99 °C(lit.)
• PSA: 6.48
• Solubility: Not available

n,n,n',n'-tetrabenzylmethanediamine Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 23-26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：20/21/22-34